1,2,3,7,8-Pentachlorodibenzofuran 1,2,3,7,8-Pentachlorodibenzofuran 1,2,3,7,8-Pentachlorodibenzofuran is a polychlorinated dibenzofuran.
Chlorinated dibenzofurans (CDFs) are a family of chemical that contain one to eight chlorine atoms attached to the carbon atoms of the parent chemical, dibenzofuran. The CDF family contains 135 individual compounds (known as congeners) with varying harmful health and environmental effects. Of these 135 compounds, those that contain chlorine atoms at the 2,3,7,8-positions of the parent dibenzofuran molecule are especially harmful. Other than for laboratory use of small amounts of CDFs for research and development purposes, these chemicals are not deliberately produced by industry. Most CDFs are produced in very small amounts as unwanted impurities of certain products and processes utilizing chlorinated compounds. Only a few of the 135 CDF compounds have been produced in large enough quantities so that their properties, such as color, smell, taste, and toxicity could be studied. (L952)
Brand Name: Vulcanchem
CAS No.: 57117-41-6
VCID: VC21136039
InChI: InChI=1S/C12H3Cl5O/c13-5-1-4-8(2-6(5)14)18-9-3-7(15)11(16)12(17)10(4)9/h1-3H
SMILES: C1=C2C(=CC(=C1Cl)Cl)OC3=CC(=C(C(=C23)Cl)Cl)Cl
Molecular Formula: C12H3Cl5O
Molecular Weight: 340.4 g/mol

1,2,3,7,8-Pentachlorodibenzofuran

CAS No.: 57117-41-6

Cat. No.: VC21136039

Molecular Formula: C12H3Cl5O

Molecular Weight: 340.4 g/mol

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1,2,3,7,8-Pentachlorodibenzofuran - 57117-41-6

Specification

Description 1,2,3,7,8-Pentachlorodibenzofuran is a polychlorinated dibenzofuran.
Chlorinated dibenzofurans (CDFs) are a family of chemical that contain one to eight chlorine atoms attached to the carbon atoms of the parent chemical, dibenzofuran. The CDF family contains 135 individual compounds (known as congeners) with varying harmful health and environmental effects. Of these 135 compounds, those that contain chlorine atoms at the 2,3,7,8-positions of the parent dibenzofuran molecule are especially harmful. Other than for laboratory use of small amounts of CDFs for research and development purposes, these chemicals are not deliberately produced by industry. Most CDFs are produced in very small amounts as unwanted impurities of certain products and processes utilizing chlorinated compounds. Only a few of the 135 CDF compounds have been produced in large enough quantities so that their properties, such as color, smell, taste, and toxicity could be studied. (L952)
CAS No. 57117-41-6
Molecular Formula C12H3Cl5O
Molecular Weight 340.4 g/mol
IUPAC Name 1,2,3,7,8-pentachlorodibenzofuran
Standard InChI InChI=1S/C12H3Cl5O/c13-5-1-4-8(2-6(5)14)18-9-3-7(15)11(16)12(17)10(4)9/h1-3H
Standard InChI Key SBMIVUVRFPGOEB-UHFFFAOYSA-N
SMILES C1=C2C(=CC(=C1Cl)Cl)OC3=CC(=C(C(=C23)Cl)Cl)Cl
Canonical SMILES C1=C2C(=CC(=C1Cl)Cl)OC3=CC(=C(C(=C23)Cl)Cl)Cl
Melting Point 225.0 °C

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